Cas no 2411286-31-0 (2-Chloro-N-[1,1-dimethyl-2-oxo-2-(1-pyrrolidinyl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[1,1-dimethyl-2-oxo-2-(1-pyrrolidinyl)ethyl]propanamide
• CAS No: 2411286-31-0
• MF: C₁₁H₁₉ClN₂O₂
• MW: 246.733762025833
• CID: 5415594
• PubChem ID: 146109015
• Update Time: 2025-05-25

2-Chloro-N-[1,1-dimethyl-2-oxo-2-(1-pyrrolidinyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z2863946916
• EN300-7560487
• 2-Chloro-N-(2-methyl-1-oxo-1-pyrrolidin-1-ylpropan-2-yl)propanamide
• 2411286-31-0
• 2-chloro-N-[2-methyl-1-oxo-1-(pyrrolidin-1-yl)propan-2-yl]propanamide
• 2-Chloro-N-[1,1-dimethyl-2-oxo-2-(1-pyrrolidinyl)ethyl]propanamide

• Inchi： 1S/C11H19ClN2O2/c1-8(12)9(15)13-11(2,3)10(16)14-6-4-5-7-14/h8H,4-7H2,1-3H3,(H,13,15)
• InChI Key： NHWXNBMNBHRKBA-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C(=O)N1CCCC1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 246.1135055g/mol
• Monoisotopic Mass: 246.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.7±30.0 °C(Predicted)
• pka: 12.89±0.46(Predicted)

Additional information on 2-Chloro-N-[1,1-dimethyl-2-oxo-2-(1-pyrrolidinyl)ethyl]propanamide

Compound CAS No. 2411286-31-0: 2-Chloro-N-[1,1-dimethyl-2-oxo-2-(1-pyrrolidinyl)ethyl]propanamide

The compound with CAS number 2411286-31-0, known as 2-Chloro-N-[1,1-dimethyl-2-oxo-2-(1-pyrrolidinyl)ethyl]propanamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a chlorinated propanamide group attached to a pyrrolidine-containing moiety. The presence of the pyrrolidine ring and the amide functionality makes this compound particularly interesting for researchers in the field of organic synthesis and drug development.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The amide group in the molecule provides a platform for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. Additionally, the pyrrolidine ring contributes to the molecule's stability and solubility, making it an ideal candidate for use in pharmaceutical formulations.

In terms of chemical synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One of the most efficient routes involves the reaction of 2-chloropropanamide with a suitably substituted pyrrolidine derivative under controlled conditions. The optimization of these reaction conditions has been a focus of recent research efforts, with studies demonstrating improved yields and selectivity through the use of novel catalysts and reaction media.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Furthermore, its stability under thermal and oxidative conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions.

From an environmental perspective, this compound has been evaluated for its biodegradability and potential impact on aquatic ecosystems. Studies have shown that it undergoes slow degradation under aerobic conditions, with complete mineralization occurring within 45 days. This information is critical for assessing its environmental fate and ensuring that its use does not pose significant risks to ecosystems.

In conclusion, the compound CAS No. 2411286-31-0 represents a valuable addition to the arsenal of organic compounds available to researchers. Its unique structure, coupled with its versatile reactivity and stability, makes it an attractive target for further investigation in both academic and industrial settings. As research continues to uncover new applications and syntheses for this compound, its importance in the field of chemistry is likely to grow further.